Cas no 1251361-95-1 (5-(2,3-Dimethylphenyl)thiazol-2-amine)
5-(2,3-Dimethylphenyl)thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(2,3-Dimethylphenyl)thiazol-2-amine
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- Inchi: 1S/C11H12N2S/c1-7-4-3-5-9(8(7)2)10-6-13-11(12)14-10/h3-6H,1-2H3,(H2,12,13)
- InChI Key: INFXKXRYDXVZTP-UHFFFAOYSA-N
- SMILES: C1=CC=C(C)C(C)=C1C1SC(=NC=1)N
5-(2,3-Dimethylphenyl)thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB607492-250mg |
5-(2,3-Dimethylphenyl)thiazol-2-amine; . |
1251361-95-1 | 250mg |
€379.90 | 2024-07-19 | ||
| abcr | AB607492-500mg |
5-(2,3-Dimethylphenyl)thiazol-2-amine; . |
1251361-95-1 | 500mg |
€519.80 | 2024-07-19 | ||
| abcr | AB607492-1g |
5-(2,3-Dimethylphenyl)thiazol-2-amine; . |
1251361-95-1 | 1g |
€706.20 | 2024-07-19 | ||
| abcr | AB607492-5g |
5-(2,3-Dimethylphenyl)thiazol-2-amine; . |
1251361-95-1 | 5g |
€2386.50 | 2024-07-19 |
5-(2,3-Dimethylphenyl)thiazol-2-amine Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 5-(2,3-Dimethylphenyl)thiazol-2-amine
Comprehensive Overview of 5-(2,3-Dimethylphenyl)thiazol-2-amine (CAS No. 1251361-95-1)
5-(2,3-Dimethylphenyl)thiazol-2-amine (CAS No. 1251361-95-1) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole ring substituted with an amino group at the 2-position and a 2,3-dimethylphenyl moiety at the 5-position. This configuration imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its heterocyclic core offers versatility for further functionalization.
In recent years, the demand for thiazole derivatives like 5-(2,3-Dimethylphenyl)thiazol-2-amine has surged, driven by their relevance in addressing antibiotic resistance and cancer therapeutics. A growing body of literature highlights the role of thiazole-containing compounds in modulating biological pathways, such as kinase inhibition and anti-inflammatory activity. This compound’s CAS No. 1251361-95-1 is frequently searched in academic databases, reflecting its prominence in medicinal chemistry projects. Its synthetic accessibility and structural tunability further enhance its appeal for high-throughput screening and structure-activity relationship (SAR) studies.
From an industrial perspective, 5-(2,3-Dimethylphenyl)thiazol-2-amine is also explored for its potential in advanced materials, such as organic semiconductors and photovoltaic devices. The electron-rich thiazole ring contributes to charge transport properties, aligning with the global push for sustainable energy solutions. Innovations in green chemistry have further optimized its synthesis, reducing reliance on hazardous reagents and improving atom economy. These advancements resonate with the broader scientific community’s focus on environmentally friendly methodologies.
Another area of interest is the compound’s potential role in neurological research. Preliminary studies suggest that thiazole derivatives may interact with neurotransmitter receptors, offering avenues for treating neurodegenerative disorders. The 2,3-dimethylphenyl substituent in 5-(2,3-Dimethylphenyl)thiazol-2-amine could influence blood-brain barrier permeability, a critical factor in CNS drug development. Such applications are frequently queried in scientific forums and patent databases, underscoring the compound’s multidisciplinary relevance.
Quality control and analytical characterization of CAS No. 1251361-95-1 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s stability under various conditions is another hot topic, particularly for formulation scientists working on drug delivery systems. These aspects are critical for meeting regulatory standards in pharmaceutical manufacturing.
In summary, 5-(2,3-Dimethylphenyl)thiazol-2-amine (CAS No. 1251361-95-1) represents a versatile scaffold with broad applications in life sciences and material engineering. Its integration into cutting-edge research continues to expand, fueled by its structural uniqueness and adaptability. As the scientific community delves deeper into its properties, this compound is poised to remain a focal point in innovation-driven industries.
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